N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide

• IUPAC Name: N-cyclopentyl-2-(1,3-dioxoisoindol-2-yl)-N-methylacetamide
• InChI: InChI=1S/C16H18N2O3/c1-17(11-6-2-3-7-11)14(19)10-18-15(20)12-8-4-5-9-13(12)16(18)21/h4-5,8-9,11H,2-3,6-7,10H2,1H3
• InChI Key: YYUHNXLXLPBFCN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1)C(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C16H18N2O3
• DSSTOX Substance ID: DTXSID901155889
• Molecular Weight: 286.33 g/mol
• CAS RN: 1060806-79-2

Description

N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide (NCDMA) is a synthetic compound that has been studied for its potential applications in scientific research. It is a small molecule that is structurally similar to other isoindole compounds, such as indole-3-acetic acid (IAA). NCDMA has been studied for its ability to modulate various biochemical and physiological processes, as well as its potential use in laboratory experiments. The purpose of

Scientific Research Applications

N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide has been studied for its potential applications in scientific research. It has been used as a tool to study the effects of IAA on plant growth and development. This compound has also been used to study the effects of auxin on plant cell division and cell elongation. Additionally, this compound has been used to study the effects of auxin on root development, as well as its potential applications in controlling plant architecture.

Mechanism of Action

N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide is structurally similar to IAA and is believed to function in a similar manner. It is thought to interact with auxin receptors, which are proteins found in plant cells. This interaction triggers a signaling cascade that results in the regulation of various biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its ability to modulate various biochemical and physiological processes. It has been shown to affect the expression of genes involved in root development, cell division, and cell elongation. It has also been shown to affect the activity of enzymes involved in auxin metabolism. Additionally, this compound has been shown to affect the accumulation of secondary metabolites in plants.

Advantages and Limitations for Lab Experiments

N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easier to handle and store. Additionally, it is relatively inexpensive and can be easily synthesized. However, there are some limitations to using this compound in laboratory experiments. For example, it has a relatively short half-life, making it difficult to use for long-term studies. Additionally, it can be difficult to control the concentration of this compound in a solution.

Future Directions

There are several potential future directions for the use of N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide in scientific research. One potential direction is to study the effects of this compound on plant hormones and metabolism. Additionally, this compound could be used to study the effects of auxin on plant development and physiology. Additionally, this compound could be used to study the effects of auxin on plant disease resistance and tolerance to environmental stresses. Additionally, this compound could be used to study the effects of auxin on plant growth and development in different environments. Finally, this compound could be used to study the effects of auxin on plant-microbe interactions.

Synthesis Methods

N-Cyclopentyl-1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide can be synthesized using a two-step process. The first step involves the reaction of cyclopentanone with 1,3-dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-acetamide (DMI) in the presence of sodium hydroxide. This reaction produces this compound and sodium acetate. The second step involves the reaction of this compound with an acid such as hydrochloric acid. This reaction produces the desired product, this compound, as well as water and sodium chloride.